Cas no 38032-13-2 (Methanone, (4-nitrophenyl)phenyl-, oxime)

Methanone, (4-nitrophenyl)phenyl-, oxime is a specialized organic compound featuring a nitrophenyl and phenyl group attached to a methanone core, further functionalized with an oxime moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry as an intermediate for constructing more complex molecules, particularly in pharmaceutical and agrochemical research. The presence of the nitro group enhances electrophilic character, while the oxime functionality offers versatility in further derivatization, such as forming nitriles or undergoing condensation reactions. Its well-defined crystalline form ensures consistent purity, facilitating precise experimental reproducibility. Suitable for controlled reactions, it is often employed in studies involving photoactive or redox-active compounds.

Methanone, (4-nitrophenyl)phenyl-, oxime structure

38032-13-2 structure

Product Name:Methanone, (4-nitrophenyl)phenyl-, oxime

CAS No:38032-13-2

MF:C₁₃H₁₀N₂O₃

MW:242.2301030159

CID:1487699

PubChem ID:6506582

Update Time:2025-05-20

Methanone, (4-nitrophenyl)phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

- (Z)-(4-nitrophenyl)(phenyl)methanone oxime
- (Nz)-N-[(4-nitrophenyl)-phenylmethylidene]hydroxylamine
- Methanone, (4-nitrophenyl)phenyl-, oxime
- Benzophenone, 4-nitro-, oxime
- 38032-13-2
- Inchi： 1S/C13H10N2O3/c16-14-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)15(17)18/h1-9,16H/b14-13-
- InChI Key： LNOLJFCCYQZFBQ-YPKPFQOOSA-N
- SMILES： O/N=C(/C1C=CC=CC=1)\C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 242.0692
Monoisotopic Mass: 242.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 78.4Å²

Experimental Properties

PSA: 75.73

Methanone, (4-nitrophenyl)phenyl-, oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A601555-10mg	Methanone, (4-nitrophenyl)phenyl-, oxime	38032-13-2	10mg	$ 50.00	2022-06-08
TRC	A601555-50mg	Methanone, (4-nitrophenyl)phenyl-, oxime	38032-13-2	50mg	$ 210.00	2022-06-08
TRC	A601555-100mg	Methanone, (4-nitrophenyl)phenyl-, oxime	38032-13-2	100mg	$ 320.00	2022-06-08

Methanone, (4-nitrophenyl)phenyl-, oxime Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on Methanone, (4-nitrophenyl)phenyl-, oxime

Comprehensive Overview of Methanone, (4-nitrophenyl)phenyl-, oxime (CAS No. 38032-13-2)

Methanone, (4-nitrophenyl)phenyl-, oxime (CAS No. 38032-13-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of oxime derivatives, which are known for their versatility in synthetic chemistry and material science. Researchers and industry professionals frequently search for terms like "oxime synthesis," "nitrophenyl derivatives," and "methanone applications" to explore its uses further.

The molecular structure of Methanone, (4-nitrophenyl)phenyl-, oxime features a nitrophenyl group and a phenyl group attached to a central methanone framework, with an oxime functional group (-NOH) adding reactivity. This configuration makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Recent trends in green chemistry have also highlighted its role in sustainable synthesis methods, aligning with global efforts to reduce environmental impact.

One of the most searched questions related to this compound is "How is Methanone, (4-nitrophenyl)phenyl-, oxime used in drug discovery?" The answer lies in its ability to act as a building block for more complex molecules. Its nitrophenyl moiety, for instance, is often exploited in the design of enzyme inhibitors or fluorescence probes, which are critical in biochemical research. Additionally, the oxime group can participate in click chemistry reactions, a popular topic in modern synthetic methodologies.

Another area of interest is the compound's potential in material science. Searches for "nitrophenyl-based polymers" or "oxime-functionalized materials" often lead to discussions about Methanone, (4-nitrophenyl)phenyl-, oxime. Its incorporation into polymers can enhance properties like thermal stability or optical activity, making it relevant for applications in electronics and coatings. This aligns with the growing demand for high-performance materials in industries such as aerospace and renewable energy.

From an analytical perspective, the compound's UV-visible absorption characteristics, attributed to the nitrophenyl group, make it useful in spectroscopic studies. Researchers often inquire about "spectral data for CAS 38032-13-2" or "applications in photochemistry," reflecting its utility in light-driven reactions. This ties into broader trends like photocatalysis and solar energy conversion, which are hot topics in sustainable technology.

In summary, Methanone, (4-nitrophenyl)phenyl-, oxime (CAS No. 38032-13-2) is a multifaceted compound with applications spanning drug development, material engineering, and analytical chemistry. Its relevance to contemporary research themes—such as green synthesis, high-performance materials, and photochemical applications—ensures its continued prominence in scientific literature and industrial workflows. For those exploring its potential, understanding its structural features and reactivity is key to unlocking innovative uses.